Cas no 1356837-84-7 (Enalapril-d5 tert-Butyl Ester)
Enalapril-d5 tert-Butyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Enalapril-d5 tert-Butyl Ester
- tert-butyl (2S)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-(2,3,4,5,6-pentadeuteriophenyl)butan-2-yl]amino]propanoyl]pyrrolidine-2-carboxylate
- 1356837-84-7
- DTXSID50661943
- CS-0200989
- tert-Butyl N-[(2S)-1-ethoxy-1-oxo-4-(~2~H_5_)phenylbutan-2-yl]-L-alanyl-L-prolinate
- HY-B0331AS1
-
- Inchi: 1S/C24H36N2O5/c1-6-30-22(28)19(15-14-18-11-8-7-9-12-18)25-17(2)21(27)26-16-10-13-20(26)23(29)31-24(3,4)5/h7-9,11-12,17,19-20,25H,6,10,13-16H2,1-5H3/t17-,19-,20-/m0/s1/i7D,8D,9D,11D,12D
- InChI Key: COROOYFPXSPNBH-IQEAFPNVSA-N
- SMILES: O(C(C)(C)C)C([C@@H]1CCCN1C([C@H](C)N[C@H](C(=O)OCC)CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)=O
Computed Properties
- Exact Mass: 437.29400
- Monoisotopic Mass: 437.29380598g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 12
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 560.4±50.0 °C at 760 mmHg
- Solubility: Methanol
- PSA: 84.94000
- LogP: 3.19050
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Enalapril-d5 tert-Butyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Enalapril-d5 tert-Butyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E555257-2.5mg |
Enalapril-d5 tert-Butyl Ester |
1356837-84-7 | 2.5mg |
$196.00 | 2023-05-18 | ||
| TRC | E555257-25mg |
Enalapril-d5 tert-Butyl Ester |
1356837-84-7 | 25mg |
$1533.00 | 2023-05-18 | ||
| TRC | E555257-50mg |
Enalapril-d5 tert-Butyl Ester |
1356837-84-7 | 50mg |
$2549.00 | 2023-05-18 | ||
| TRC | E555257-100mg |
Enalapril-d5 tert-Butyl Ester |
1356837-84-7 | 100mg |
$ 4500.00 | 2023-09-07 |
Enalapril-d5 tert-Butyl Ester Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on Enalapril-d5 tert-Butyl Ester
Enalapril-d5 tert-Butyl Ester (CAS No. 1356837-84-7): A Comprehensive Overview
Enalapril-d5 tert-Butyl Ester, identified by the chemical compound code CAS No. 1356837-84-7, is a specialized derivative widely utilized in the field of pharmaceutical research and development. This compound serves as a deuterated analog of Enalapril, a well-known angiotensin-converting enzyme (ACE) inhibitor, which is pivotal in the management of hypertension and heart failure. The introduction of deuterium atoms enhances the compound's stability and metabolic profile, making it an invaluable tool in drug discovery and pharmacokinetic studies.
The structure of Enalapril-d5 tert-Butyl Ester incorporates a deuterated version of the amide group found in Enalapril, replacing hydrogen atoms with deuterium. This modification not only aids in distinguishing the compound during mass spectrometry analyses but also provides insights into its metabolic pathways. The tert-butyl ester moiety further stabilizes the molecule, preventing unwanted side reactions and extending its shelf life, which is crucial for laboratory applications.
In recent years, the demand for high-purity labeled compounds has surged due to advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Enalapril-d5 tert-Butyl Ester has emerged as a preferred choice for researchers seeking precise structural elucidation and quantitative analysis. Its applications span across various domains, including drug metabolism studies, enzyme kinetics, and molecular biology research.
One of the most compelling aspects of Enalapril-d5 tert-Butyl Ester is its role in understanding the pharmacokinetic behavior of Enalapril. By incorporating deuterium atoms, researchers can track the compound's absorption, distribution, metabolism, and excretion (ADME) more effectively. This is particularly significant in drug development, where optimizing pharmacokinetic properties can enhance therapeutic efficacy and minimize adverse effects.
The pharmaceutical industry has increasingly recognized the importance of labeled compounds in preclinical studies. Enalapril-d5 tert-Butyl Ester provides a non-invasive method to monitor drug interactions and degradation pathways without altering the biological system's natural processes. This has led to more accurate predictions of drug performance in vivo, reducing the reliance on animal models and expediting the drug approval process.
Moreover, the use of Enalapril-d5 tert-Butyl Ester has found applications in environmental monitoring and toxicology research. Its stability under various conditions makes it an ideal candidate for studying environmental pollutants and their impact on biological systems. Researchers can leverage its unique isotopic signature to detect trace amounts of related compounds in complex matrices, thereby enhancing detection sensitivity.
Recent studies have also highlighted the potential of Enalapril-d5 tert-Butyl Ester in developing new therapeutic strategies for cardiovascular diseases. By providing detailed insights into Enalapril's metabolic pathways, researchers can identify new targets for drug intervention. This has opened up avenues for designing next-generation ACE inhibitors with improved pharmacological profiles.
The synthesis of Enalapril-d5 tert-Butyl Ester involves sophisticated chemical methodologies that require precise control over reaction conditions. Advanced techniques such as deuterium exchange reactions and stereoselective synthesis are employed to achieve high yields and purity levels. These synthetic advancements have not only improved the availability of Enalapril-d5 tert-Butyl Ester but also paved the way for similar labeled compounds in other therapeutic areas.
In conclusion, Enalapril-d5 tert-Butyl Ester (CAS No. 1356837-84-7) is a versatile and highly valuable compound in pharmaceutical research. Its unique properties make it an indispensable tool for studying drug metabolism, enzyme kinetics, and environmental pollutants. As research methodologies continue to evolve, the significance of labeled compounds like Enalapril-d5 tert-Butyl Ester is expected to grow even further, driving innovation across multiple scientific disciplines.
1356837-84-7 (Enalapril-d5 tert-Butyl Ester) Related Products
- 76420-72-9((2S)-1-(2S)-2-{(1S)-1-carboxy-3-phenylpropylamino}propanoylpyrrolidine-2-carboxylic acid)
- 75847-73-3(Enalapril)
- 295328-72-2(Ramipril isopropyl ester)
- 87333-19-5(Ramipril)
- 87679-37-6(Trandolapril)
- 108731-95-9(Ramipril diketopiperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)